[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-(4-nitrophenyl)methanone

• IUPAC Name: [4-(1H-benzimidazol-2-yl)piperidin-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C19H18N4O3/c24-19(14-5-7-15(8-6-14)23(25)26)22-11-9-13(10-12-22)18-20-16-3-1-2-4-17(16)21-18/h1-8,13H,9-12H2,(H,20,21)
• InChI Key: FQMBYCSDGZNQHC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=CC=CC=C3N2)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

Benzimidazole derivatives are one of the important heterocyclic templates for the intensive investigation in chemical sciences due to their well-known applications and interesting biological activity profile. They are found in several molecules with a wide range of biological activities representing several important classes in drug discovery.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of o-phenylenediamine with carboxylic acids, nitriles, or aldehydes. For example, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde.

Molecular Structure Analysis

The structure of synthesized compounds is often established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo various chemical reactions, including nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely. For example, 2-Piperidin-4-yl-1H-benzimidazole has a molecular weight of 162.23 and is a solid at room temperature.

Scientific Research Applications

Antiviral Applications

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Antitumor Applications

. For example, Rajendran et al. .

Antihypertensive Applications

. This suggests that the compound could potentially be used in the treatment of high blood pressure.

Proton Pump Inhibitory Applications

. This suggests that the compound could potentially be used in the treatment of conditions such as acid reflux and stomach ulcers.

Anthelmintic Applications

. This suggests that the compound could potentially be used in the treatment of parasitic worm infections.

Antimicrobial Applications

. This suggests that the compound could potentially be used in the treatment of various bacterial infections.

Anti-inflammatory Applications

. This suggests that the compound could potentially be used in the treatment of conditions involving inflammation.

Applications in Solar Cells and Other Optical Applications

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Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its biological target, some benzimidazole derivatives are known to act as histamine H1 receptor antagonists.

Safety and Hazards

The safety and hazards associated with a specific compound depend on its physical and chemical properties. It’s important to refer to the material safety data sheet (MSDS) for the specific compound for detailed information.

Future Directions

Benzimidazole derivatives continue to be a focus of research due to their wide range of biological activities. Future research may focus on synthesizing new derivatives and studying their biological activities.